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Cat. No.: B1207669
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Abstract
Nitrosyl cyanide (ONCN) is a reactive, blue-green gas with intriguing structural and electronic

properties.[1] This technical guide provides a comprehensive overview of the electronic

configuration of ONCN, supported by quantitative data from spectroscopic and computational

studies. Detailed experimental protocols for its synthesis and characterization are presented,

along with a qualitative molecular orbital diagram to elucidate its bonding characteristics. This

document is intended to serve as a valuable resource for researchers in chemistry, materials

science, and pharmacology who are interested in the fundamental properties and potential

applications of this unique molecule.

Molecular Structure and Bonding
Nitrosyl cyanide possesses a planar molecular structure.[1] Theoretical and experimental

studies have established its geometry, which is characterized by a bent O-N-C linkage and a

nearly linear N-C-N fragment. The molecule's planarity and bent structure at the internal

nitrogen are analogous to nitrosyl chloride.[1]
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The bonding in nitrosyl cyanide can be understood through a combination of valence bond

theory and molecular orbital theory. The molecule features a nitrosyl (-NO) group covalently

bonded to a cyanide (-CN) group. The electronic structure is influenced by the interplay of

sigma and pi bonding across the O-N-C-N framework. Ab initio molecular orbital calculations

have been instrumental in elucidating the electronic states and bonding characteristics of

ONCN.[2][3][4] These studies indicate a significant degree of electron delocalization,

contributing to the molecule's overall stability and reactivity.

Table 1: Molecular Geometry of Nitrosyl Cyanide (ONCN)
Parameter Value

Experimental
Method

Reference

Bond Lengths

r(N-O) 1.198 Å
Microwave

Spectroscopy

r(C-N)nitrosyl 1.416 Å
Microwave

Spectroscopy

r(C≡N)cyano 1.163 Å
Microwave

Spectroscopy

Bond Angles

∠(O-N-C) 113°
Microwave

Spectroscopy
[1]

∠(N-C-N) 170°
Microwave

Spectroscopy
[1]

Electronic Configuration and Molecular Orbitals
The electronic configuration of nitrosyl cyanide in its ground state is a closed-shell singlet,

designated as the X̃  ¹A' state. The arrangement of its valence electrons in molecular orbitals

dictates its chemical behavior. High-level ab initio multiconfiguration Hartree-Fock calculations

have provided significant insights into the electronic structure of its low-lying electronic states.

[2][3]
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A qualitative molecular orbital diagram helps to visualize the bonding in ONCN. The valence

molecular orbitals are formed from the linear combination of the atomic orbitals of oxygen,

nitrogen, and carbon. The highest occupied molecular orbital (HOMO) and the lowest

unoccupied molecular orbital (LUMO) are crucial in determining the molecule's reactivity and its

spectroscopic properties. Theoretical studies suggest that the lowest unoccupied π orbital has

bonding character between the nitrosyl and cyanide fragments, implying that electronic

excitation to this orbital would strengthen the N-C bond while weakening the N=O and C≡N

bonds.[2]

O(2s, 2p) + N(2s, 2p)

σ Bonding MOs
(σ_ON, σ_NC, σ_CN)

π Bonding MOs
(π_ON, π_CN)

Non-bonding MOs
(n_O, n_N)

π* Antibonding MOs
(π*_ON, π*_CN)

σ* Antibonding MOs
(σ*_ON, σ*_NC, σ*_CN)

C(2s, 2p) + N(2s, 2p)
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Qualitative Molecular Orbital Diagram for ONCN

Spectroscopic Properties
The electronic and vibrational transitions of nitrosyl cyanide have been characterized using

various spectroscopic techniques, providing valuable data on its energy levels and bonding.
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Table 2: Vibrational Frequencies of Nitrosyl Cyanide
(ONCN)

Vibrational
Mode

Assignment
Frequency
(cm⁻¹)

Experimental
Method

Reference

ν₁ C≡N stretch 2176
Infrared

Spectroscopy

ν₂ N=O stretch 1503
Infrared

Spectroscopy

ν₃ N-C stretch 933
Infrared

Spectroscopy

ν₄ O-N-C bend 536
Infrared

Spectroscopy

ν₅ N-C-N bend 321
Infrared

Spectroscopy

ν₆
Out-of-plane

bend
235

Infrared

Spectroscopy

Table 3: Electronic Transitions of Nitrosyl Cyanide
(ONCN)

Electronic
State

Transition
Excitation
Energy (eV)

Experimental
Method

Reference

Ã ¹A'' n → π 1.40
Absorption

Spectroscopy
[2]

B̃  ¹A' π → π ~5.7
Absorption

Spectroscopy

Table 4: Other Spectroscopic Data for Nitrosyl Cyanide
(ONCN)
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Property Value
Experimental
Method

Reference

Dipole Moment 2.78 D
Microwave

Spectroscopy

Ionization Energy 10.93 eV
Photoelectron

Spectroscopy
[5]

Experimental Protocols
Synthesis of Nitrosyl Cyanide
Nitrosyl cyanide is typically synthesized through the reaction of nitrosyl chloride (NOCl) with

silver cyanide (AgCN) at low temperatures.[1]

Materials:

Nitrosyl chloride (NOCl)

Silver cyanide (AgCN), freshly prepared and dried

Inert solvent (e.g., dichloromethane or trichlorofluoromethane), freshly distilled and

deoxygenated

Vacuum line apparatus

Low-temperature bath (e.g., acetone/dry ice, -78 °C)

Procedure:

Assemble a clean, dry vacuum line apparatus equipped with a reaction vessel and a cold

trap.

In the reaction vessel, place a stoichiometric amount of freshly prepared and dried silver

cyanide.

Cool the reaction vessel to -78 °C using a low-temperature bath.
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Slowly distill a slight molar excess of nitrosyl chloride into the reaction vessel while

maintaining the low temperature.

Allow the reaction mixture to stir at -78 °C for several hours. The formation of the blue-green

color of nitrosyl cyanide should be observed.

The volatile nitrosyl cyanide product can be isolated by careful trap-to-trap distillation on

the vacuum line. The product should be collected in a trap cooled with liquid nitrogen.

Caution: Nitrosyl cyanide is unstable and potentially explosive, especially in the condensed

phase. All manipulations should be carried out behind a safety shield and at low

temperatures.

NOCl + AgCN

Reaction at -78°C

ONCN (g) + AgCl (s)

Trap-to-trap
distillation

Pure ONCN

Click to download full resolution via product page

Synthesis Workflow for Nitrosyl Cyanide

Microwave Spectroscopy
Microwave spectroscopy is a powerful technique for determining the precise molecular

structure of gas-phase molecules like nitrosyl cyanide.

Experimental Setup:
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A microwave spectrometer, typically a Stark-modulated or a Fourier-transform microwave

(FTMW) spectrometer.

A sample inlet system capable of handling a reactive, low-vapor-pressure gas. The sample is

typically cooled to stabilize it and reduce thermal decomposition.

A vacuum system to maintain low pressures (typically a few mTorr) in the sample cell.

Procedure:

Introduce the gaseous nitrosyl cyanide sample into the spectrometer's sample cell. The cell

is often cooled to low temperatures (e.g., with dry ice) to increase the population of the

ground rotational state and stabilize the molecule.

Microwave radiation is swept through a range of frequencies.

When the frequency of the radiation matches the energy difference between two rotational

energy levels, the molecule absorbs the radiation, resulting in a detectable signal.

The rotational transitions are recorded, and their frequencies are precisely measured.

By analyzing the rotational spectrum, the rotational constants (A, B, and C) of the molecule

can be determined.

From the rotational constants of the parent molecule and its isotopically substituted analogs,

the bond lengths and bond angles can be calculated with high precision.

Infrared Spectroscopy
Gas-phase Fourier-transform infrared (FTIR) spectroscopy is used to probe the vibrational

energy levels of nitrosyl cyanide.

Experimental Setup:

An FTIR spectrometer.

A gas cell with windows transparent to infrared radiation (e.g., KBr or ZnSe). For reactive

species, the cell material must be inert.
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A vacuum line for introducing the gaseous sample into the cell.

Procedure:

Record a background spectrum of the evacuated gas cell.

Introduce the gaseous nitrosyl cyanide sample into the gas cell at a known pressure.

Record the infrared spectrum of the sample.

The absorption bands in the spectrum correspond to the vibrational transitions of the

molecule.

By analyzing the positions and intensities of these bands, the fundamental vibrational

frequencies can be determined and assigned to specific molecular motions (stretching,

bending, etc.).

Conclusion
This technical guide has provided a detailed examination of the electronic configuration of

nitrosyl cyanide, a molecule of significant interest due to its unique structure and reactivity.

The compilation of quantitative data from various spectroscopic and computational sources

offers a solid foundation for understanding its fundamental properties. The detailed

experimental protocols for the synthesis and characterization of ONCN are intended to facilitate

further research into this fascinating compound and its potential applications in diverse

scientific fields. The provided molecular orbital diagram offers a qualitative framework for

comprehending the bonding and electronic transitions within the molecule. Further advanced

computational studies could provide a more quantitative and detailed molecular orbital picture,

enhancing our understanding of this reactive species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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